Cas no 58880-37-8 (1-(4-Chlorophenyl)cyclohexanecarboxylic acid)

• Product Name: 1-(4-Chlorophenyl)cyclohexanecarboxylic acid
• CAS No: 58880-37-8
• MF: C₁₃H₁₅ClO₂
• MW: 238.710003137589
• MDL: MFCD00019350
• CID: 90006
• PubChem ID: 100873
• Update Time: 2025-04-18

1-(4-Chlorophenyl)cyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenyl)cyclohexanecarboxylic acid
• 1-(4-Chlorophenyl)cyclohexane-1-carboxylic acid
• 1-(4-Chlorophenyl)-1-cyclohexanecarboxylic acid
• Trans-4-chlorophenyl-1-cyclohexane carboxylicacid
• 1-(4-Chlorophenyl)-1-cyclohexane-carboxylic acid
• SCHEMBL694700
• TS-03339
• AMY30537
• 1-(4-chlorophenyl) cyclohexanecarboxylic acid
• NCGC00338409-01
• EN300-62271
• AB90902
• AKOS000111651
• NS00034031
• DTXSID90207586
• Cyclohexanecarboxylic acid, 1-(4-chlorophenyl)-
• FT-0605848
• Z361883578
• 58880-37-8
• A832059
• AB01331098-02
• 1-(4-chlorophenyl)-cyclohexanecarboxylic acid
• CS-0132701
• EINECS 261-481-2
• SY036591
• 1-(4-chloro phenyl) cyclohexanecarboxylic acid
• MFCD00019350
• 4-chlorophenylcyclohexanecarboxylic acid
• 4-chlorophenyl cyclohexanecarboxylic acid
• DB-018559
• BBL027853
• STL315503

• MDL： MFCD00019350
• Inchi： 1S/C13H15ClO2/c14-11-6-4-10(5-7-11)13(12(15)16)8-2-1-3-9-13/h4-7H,1-3,8-9H2,(H,15,16)
• InChI Key： UPNXUJXIIZGXLQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1(C(=O)O)CCCCC1
• BRN： 3297868

Computed Properties

• Exact Mass: 238.07600
• Monoisotopic Mass: 238.076057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 4.6
• Topological Polar Surface Area: 40.1

Experimental Properties

• Color/Form: White or gray solid
• Density: 1.1239 (rough estimate)
• Melting Point: 150-156 ºC
• Boiling Point: 378.9℃/760mmHg
• Flash Point: 183.0±25.9 °C
• Refractive Index: 1.5380 (estimate)
• PSA: 37.30000
• LogP: 3.62650
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-(4-Chlorophenyl)cyclohexanecarboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)